Cas no 2891597-25-2 (Tert-butyl 2-cyanoimidazole-1-carboxylate)

• Product Name: Tert-butyl 2-cyanoimidazole-1-carboxylate
• CAS No: 2891597-25-2
• MF: C₉H₁₁N₃O₂
• MW: 193.202541589737
• CID: 6801180
• PubChem ID: 166638460
• Update Time: 2025-05-28

Tert-butyl 2-cyanoimidazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• F86316
• PS-20840
• TERT-BUTYL 2-CYANOIMIDAZOLE-1-CARBOXYLATE
• 2891597-25-2
• Tert-butyl 2-cyanoimidazole-1-carboxylate

• Inchi： 1S/C9H11N3O2/c1-9(2,3)14-8(13)12-5-4-11-7(12)6-10/h4-5H,1-3H3
• InChI Key： QNRPIHJKHNMLGZ-UHFFFAOYSA-N
• SMILES： O(C(N1C(C#N)=NC=C1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 193.085126602g/mol
• Monoisotopic Mass: 193.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 67.9Ų

Additional information on Tert-butyl 2-cyanoimidazole-1-carboxylate

Recent Advances in the Application of Tert-butyl 2-cyanoimidazole-1-carboxylate (CAS: 2891597-25-2) in Chemical Biology and Pharmaceutical Research

The compound Tert-butyl 2-cyanoimidazole-1-carboxylate (CAS: 2891597-25-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and medicinal chemistry. This heterocyclic compound, characterized by its cyano and tert-butyl carboxylate functional groups, serves as a key intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its role in the development of novel kinase inhibitors, antiviral agents, and other therapeutic candidates, making it a focal point of contemporary research.

One of the most notable applications of Tert-butyl 2-cyanoimidazole-1-carboxylate is its use as a building block in the synthesis of imidazole-based pharmaceuticals. Imidazole derivatives are known for their broad-spectrum biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the efficient synthesis of imidazole-4-carboxamide derivatives, which exhibited potent inhibitory effects against several cancer cell lines. The study emphasized the compound's role in streamlining synthetic routes, thereby reducing production costs and improving yields.

In addition to its synthetic utility, Tert-butyl 2-cyanoimidazole-1-carboxylate has been investigated for its potential in targeted drug delivery systems. Researchers have explored its incorporation into prodrug formulations, where its stability under physiological conditions and selective reactivity make it an attractive candidate. A recent preprint on bioRxiv detailed a novel prodrug strategy utilizing this compound to enhance the bioavailability of poorly soluble antiviral agents. The findings suggest that such approaches could significantly improve therapeutic outcomes in the treatment of viral infections, including SARS-CoV-2.

Furthermore, the compound's mechanism of action and pharmacokinetic properties have been the subject of ongoing research. Computational modeling studies have provided insights into its binding affinity with various enzymatic targets, particularly those involved in inflammatory pathways. For instance, a 2024 study in ACS Chemical Biology reported that derivatives of Tert-butyl 2-cyanoimidazole-1-carboxylate exhibited high selectivity for cyclooxygenase-2 (COX-2), a key enzyme in inflammation. These findings open new avenues for the design of next-generation anti-inflammatory drugs with reduced side effects.

Despite these advancements, challenges remain in optimizing the compound's efficacy and safety profile. Current research efforts are focused on structural modifications to enhance its metabolic stability and reduce potential toxicity. Collaborative projects between academic institutions and pharmaceutical companies are underway to address these issues, with promising preliminary results reported in recent patent applications. The continued exploration of Tert-butyl 2-cyanoimidazole-1-carboxylate underscores its potential to drive innovation in drug development and therapeutic interventions.

In conclusion, Tert-butyl 2-cyanoimidazole-1-carboxylate (CAS: 2891597-25-2) represents a critical tool in modern medicinal chemistry, with applications spanning drug synthesis, prodrug development, and targeted therapy. Its versatility and efficacy make it a valuable asset for researchers aiming to address unmet medical needs. As the field progresses, further studies will likely uncover additional applications and refine its use in clinical settings, solidifying its role in the future of pharmaceutical science.